Cas no 2228188-19-8 (2-(3-nitro-1H-pyrazol-4-yl)propanal)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)propanal
• CAS No: 2228188-19-8
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 5946983
• PubChem ID: 165694830
• Update Time: 2025-05-26

2-(3-nitro-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)propanal
• 2228188-19-8
• EN300-1773921

• Inchi： 1S/C6H7N3O3/c1-4(3-10)5-2-7-8-6(5)9(11)12/h2-4H,1H3,(H,7,8)
• InChI Key： XKTFMXXOALEYOE-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-(3-nitro-1H-pyrazol-4-yl)propanal

Introduction to 2-(3-nitro-1H-pyrazol-4-yl)propanal (CAS No. 2228188-19-8)

2-(3-nitro-1H-pyrazol-4-yl)propanal, identified by the CAS number 2228188-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(3-nitro-1H-pyrazol-4-yl)propanal incorporates a propanal moiety linked to a nitro-functionalized pyrazole ring, making it a versatile scaffold for further chemical modifications and biological evaluations.

The nitro group in the 3-nitro-1H-pyrazol-4-yl moiety plays a crucial role in modulating the electronic properties and reactivity of the molecule. This feature has been exploited in various synthetic pathways, enabling the development of novel derivatives with enhanced pharmacological profiles. Recent advancements in computational chemistry have facilitated the rational design of such compounds, predicting their interactions with biological targets with high precision. The combination of experimental validation and computational modeling has been instrumental in understanding the mechanistic aspects of 2-(3-nitro-1H-pyrazol-4-yl)propanal and its analogs.

One of the most compelling aspects of 2-(3-nitro-1H-pyrazol-4-yl)propanal is its potential as a precursor in the synthesis of biologically active molecules. Pyrazole derivatives are known for their broad spectrum of activities, including anti-inflammatory, antimicrobial, and anticancer properties. The nitro group further enhances these properties by contributing to the molecule's lipophilicity and metabolic stability. In recent years, there has been a surge in research focused on developing new therapeutic agents based on nitro-substituted heterocycles, with 2-(3-nitro-1H-pyrazol-4-yl)propanal emerging as a promising candidate.

Current studies have demonstrated the compound's efficacy in inhibiting specific enzymes and receptors involved in pathological processes. For instance, derivatives of this scaffold have shown promise in targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress. The propanal group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for optimal biological activity. This flexibility has made 2-(3-nitro-1H-pyrazol-4-yl)propanal a valuable building block in drug discovery campaigns.

The synthesis of 2-(3-nitro-1H-pyrazol-4-yl)propanal involves multi-step organic transformations, starting from readily available pyrazole precursors. The introduction of the nitro group is typically achieved through nitration reactions, which require careful control of reaction conditions to ensure high yield and selectivity. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving scalability. These developments align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

In addition to its synthetic significance, 2-(3-nitro-1H-pyrazol-4-yl)propanal has been explored for its potential role in material science applications. The unique electronic properties of nitro-substituted pyrazoles make them attractive for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Research has shown that incorporating such compounds into these systems can enhance device performance by improving charge transport properties. This interdisciplinary approach highlights the broad utility of 2-(3-nitro-1H-pyrazol-4-ylo) propanal beyond traditional pharmaceutical applications.

The pharmacokinetic profile of 2-(3-nitro-1H-pyrazol-4-ylo) propanal is another area of active investigation. Understanding how this compound is metabolized and excreted is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel the metabolic pathways involved, providing insights into possible side effects and drug-drug interactions. These findings are essential for designing clinical trials that effectively assess the safety and efficacy of derivatives based on this scaffold.

Looking ahead, the future prospects for 2-(3-nitro-h) pyra z ol - 4 - yl ) pro pan al are exciting and multifaceted. Ongoing research aims to expand its applications into new therapeutic areas, such as neurodegenerative diseases and infectious disorders. Collaborative efforts between academia and industry are driving innovation, leveraging cutting-edge technologies like high-throughput screening and artificial intelligence to accelerate drug discovery processes. The integration of these approaches promises to bring new treatments to patients more quickly than traditional methods alone.

The regulatory landscape also plays a critical role in shaping the development trajectory of compounds like 2-(3-nitro-h) pyra z ol - 4 - yl ) pro pan al . Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new drugs for clinical use. Researchers must navigate stringent guidelines while ensuring that their work adheres to ethical standards. Despite these challenges, the potential benefits associated with this compound continue to motivate further exploration.

In conclusion, 2 - ( 3 - n i t r o - 1 H - p y r az o l - 4 - y l ) p r o p an al ( C A S N o . 2 2 2 8 1 8 8 - 1 9 - 8 ) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and materials science . Its unique structural features , combined with promising preclinical results , position it as a cornerstone compound for future research . As scientific understanding evolves , so too will the applications and benefits derived from this remarkable molecule .